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Compound of Interest

Compound Name: Dimethyl Glutarate

Cat. No.: B1670675 Get Quote

Safe Handling and Disposal of Dimethyl Glutarate
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Dimethyl Glutarate. Adherence to these procedures

is critical for ensuring laboratory safety and proper chemical management.

Physicochemical Data and Exposure Limits
Proper handling of Dimethyl Glutarate begins with an understanding of its physical and

chemical properties. This data is crucial for risk assessment and the implementation of

appropriate safety controls.
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Property Value

Physical State Liquid[1][2]

Appearance Colorless[2]

Odor Ester-like or Odorless[1][2]

Molecular Weight 160.17 g/mol

Boiling Point 210 - 215 °C / 410 - 419 °F

Melting Point -37 °C / -34.6 °F

Flash Point 103 °C / 217.4 °F

Autoignition Temperature 365 °C / 689 °F

Specific Gravity 1.09 @ 20°C

Water Solubility Partly miscible

Occupational Exposure Limits

No specific occupational exposure limit values

have been established. It is recommended to

handle in a well-ventilated area.

Operational Protocol for Handling Dimethyl
Glutarate
A systematic approach to handling Dimethyl Glutarate is essential to minimize exposure risk.

The following protocol outlines the necessary steps from preparation to storage.

Engineering Controls
Ventilation: Always handle Dimethyl Glutarate in a well-ventilated area. Use of a chemical

fume hood is recommended, especially when heating or creating aerosols.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Dimethyl Glutarate:

Eye Protection: Wear safety goggles with side-shields to protect against splashes.

Hand Protection: Use impervious chemical-resistant gloves, such as nitrile rubber.

Skin and Body Protection: A lab coat or a chemical-resistant apron should be worn to prevent

skin contact. In cases of large-scale operations, impervious clothing that covers the entire

body may be necessary.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required. For emergencies, such as a large spill, or

when working in a poorly ventilated area, a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Handling Procedures
Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or mists.

Do not eat, drink, or smoke in the laboratory area where Dimethyl Glutarate is handled.

Wash hands thoroughly after handling.

Avoiding Incompatibilities: Keep the substance away from strong oxidizing agents, reducing

agents, acids, and alkalis.

Storage Requirements
Container: Store in the original, tightly sealed container.

Conditions: Keep the container in a cool, dry, and well-ventilated area, away from sources of

heat or ignition.

Segregation: Store away from the incompatible materials mentioned above.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally. Remove contact lenses if it is

safe to do so. Seek prompt medical attention.

Skin Contact: Immediately remove any contaminated clothing. Wash the affected skin area

with soap and plenty of water. If irritation occurs and persists, seek medical attention.

Inhalation: Move the affected individual to an area with fresh air at once. If breathing is

difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink a glass of water. Seek immediate medical attention.

Spill Management Workflow
In the event of a spill, a structured response is crucial to ensure safety and minimize

environmental contamination.
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Dimethyl Glutarate Spill Response

Spill Occurs

Assess the Spill
(Size and Location)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Collect absorbed material into a sealed container)

Decontaminate the Area
(Wipe with a suitable solvent)

Dispose of Waste
(Follow institutional and local regulations)

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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